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Compound of Interest

Compound Name:
5-Boc-Octahydropyrrolo[3,4-

c]pyridine

Cat. No.: B1287322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Boc-Octahydropyrrolo[3,4-c]pyridine, with CAS number 351370-99-5, is a heterocyclic

building block of significant interest in medicinal chemistry and drug discovery. Its rigid bicyclic

scaffold makes it a valuable component for the synthesis of complex molecules with specific

three-dimensional orientations, which is crucial for targeted interactions with biological

macromolecules. This technical guide provides a comprehensive overview of the known

properties and applications of this compound, with a particular focus on its role as a key

intermediate in the development of novel therapeutic agents.

Physicochemical Properties
The fundamental physicochemical properties of 5-Boc-Octahydropyrrolo[3,4-c]pyridine are

summarized in the tables below. This data has been compiled from various chemical suppliers

and databases.
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Property Value Source

CAS Number 351370-99-5 [1][2]

Molecular Formula C₁₂H₂₂N₂O₂ [1]

Molecular Weight 226.32 g/mol [1]

IUPAC Name
tert-butyl octahydropyrrolo[3,4-

c]pyridine-5(1H)-carboxylate
[3]

Synonyms

5-Boc-octahydropyrrolo[3,4-

c]pyridine, tert-Butyl

hexahydro-1H-pyrrolo[3,4-

c]pyridine-5(6H)-carboxylate

[3]

Appearance Off-white to light yellow solid [3]

Calculated Properties
Property Value Source

Boiling Point (predicted) 313.8 ± 25.0 °C at 760 mmHg [3]

Density (predicted) 1.052 ± 0.06 g/cm³ [3]

pKa (predicted) 11.15 ± 0.20 [3]

Spectroscopic Data
While several commercial suppliers indicate the availability of spectroscopic data such as ¹H

NMR, ¹³C NMR, and Mass Spectrometry for 5-Boc-Octahydropyrrolo[3,4-c]pyridine, the

actual spectra are not publicly available in the reviewed literature. Researchers are advised to

acquire this data from their respective suppliers or through in-house analysis upon

procurement of the compound.

Synthesis and Experimental Protocols
A detailed, step-by-step synthesis protocol for 5-Boc-Octahydropyrrolo[3,4-c]pyridine is not

readily available in the public domain based on the conducted searches. However, its
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application as a crucial intermediate has been documented in patent literature for the synthesis

of inhibitors of the menin-Mixed Lineage Leukemia (MLL) interaction.

Example Experimental Protocol: Use in Reductive
Amination
The following protocol is adapted from patent literature and describes the use of 5-Boc-
Octahydropyrrolo[3,4-c]pyridine in a reductive amination reaction to form a more complex

molecule.

Reaction: Reductive amination of 1-methyl-1H-pyrazole-4-carbaldehyde with 5-Boc-
octahydropyrrolo[3,4-c]pyridine.

Materials:

5-Boc-octahydropyrrolo[3,4-c]pyridine (CAS 351370-99-5)

1-methyl-1H-pyrazole-4-carbaldehyde

Sodium triacetoxyborohydride (NaBH(OAc)₃)

1,2-Dichloroethane (DCE)

Nitrogen (N₂) atmosphere

Procedure:

In a sealed tube under a nitrogen atmosphere, a solution of 5-Boc-octahydropyrrolo[3,4-
c]pyridine (339 mg; 1.5 mmol) and 1-methyl-1H-pyrazole-4-carbaldehyde (150 mg; 1.4

mmol) in DCE (5 mL) is stirred at room temperature.

After 10 minutes, sodium triacetoxyborohydride (867 mg; 4.1 mmol) is added to the reaction

mixture.

The reaction is stirred at room temperature and monitored for completion (e.g., by TLC or

LC-MS).
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Upon completion, the reaction is quenched and worked up using standard procedures to

isolate the desired product.

Purification is typically achieved by column chromatography.

The workflow for this experimental protocol can be visualized as follows:

Experimental Workflow: Reductive Amination

Reactants Reaction Conditions

5-Boc-Octahydropyrrolo[3,4-c]pyridine

Reductive Amination

1-methyl-1H-pyrazole-4-carbaldehyde DCE NaBH(OAc)3 N2 Atmosphere Room Temperature

Quenching & Work-up

Column Chromatography

Final Product

Click to download full resolution via product page

Caption: Workflow for the reductive amination of an aldehyde with 5-Boc-
Octahydropyrrolo[3,4-c]pyridine.

Role in Drug Discovery and Biological Context
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The octahydropyrrolo[3,4-c]pyridine scaffold is a key structural motif in the design of various

biologically active molecules. While the Boc-protected form (CAS 351370-99-5) is primarily an

intermediate, the deprotected core is utilized to synthesize compounds targeting a range of

diseases.

Inhibition of the Menin-MLL Interaction in Leukemia
A significant application of derivatives of 5-Boc-Octahydropyrrolo[3,4-c]pyridine is in the

development of inhibitors of the protein-protein interaction between menin and Mixed Lineage

Leukemia (MLL) protein.[4] This interaction is crucial for the oncogenic activity of MLL fusion

proteins, which are implicated in aggressive forms of acute leukemia.[4]

The signaling pathway can be simplified as follows: In MLL-rearranged leukemias, the MLL

fusion protein aberrantly interacts with menin. This complex then binds to chromatin and

upregulates the expression of target genes like HOXA9 and MEIS1, which drives

leukemogenesis by promoting cell proliferation and blocking differentiation.[4] Small molecule

inhibitors, synthesized using the octahydropyrrolo[3,4-c]pyridine scaffold, are designed to bind

to menin and disrupt its interaction with the MLL fusion protein. This disruption leads to the

downregulation of the target genes, inducing apoptosis and differentiation of the leukemic cells.

[4]
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Caption: Mechanism of action for menin-MLL inhibitors derived from the octahydropyrrolo[3,4-

c]pyridine scaffold.

Other Potential Applications of the Pyrrolo[3,4-
c]pyridine Scaffold
Review articles on the broader class of pyrrolo[3,4-c]pyridine derivatives suggest a wide range

of potential pharmacological activities. These include applications in treating diseases of the

nervous and immune systems, as well as potential antidiabetic, antimycobacterial, antiviral, and

broader antitumor activities.[5][6] This highlights the versatility of this heterocyclic system in the

design of new therapeutic agents.
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Safety and Handling
Specific safety data sheets for 5-Boc-Octahydropyrrolo[3,4-c]pyridine should be consulted

prior to handling. General laboratory safety precautions, including the use of personal

protective equipment (gloves, safety glasses, lab coat), are required. The compound should be

handled in a well-ventilated area.

Storage: Store in a cool, dry place, protected from light.[3]

Conclusion
5-Boc-Octahydropyrrolo[3,4-c]pyridine (CAS 351370-99-5) is a valuable building block for

medicinal chemists, particularly in the synthesis of inhibitors for challenging therapeutic targets

such as the menin-MLL protein-protein interaction. While detailed public information on its

synthesis and complete spectroscopic characterization is limited, its utility as a key

intermediate is well-established. This guide provides the core physicochemical properties and

illustrates its significant role in the development of potential treatments for acute leukemias,

underscoring its importance for professionals in the field of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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